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CAS No.: 201983-16-6
Cat. No.: B12328978
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Introduction & Mechanistic Insight

Fibroblast Activation Protein alpha (FAPa, Seprase) is a serine protease highly upregulated in
Cancer-Associated Fibroblasts (CAFs) and sites of tissue remodeling (fibrosis, arthritis). Unlike
its homolog DPPIV (CD26), which is strictly an exopeptidase, FAP possesses both
exopeptidase (dipeptidyl peptidase) and endopeptidase (gelatinase) activity.

The Substrate:Z-Gly-Pro-MNA (Z-Glycyl-Proline-4-methoxy-2-naphthylamide) is a fluorogenic
substrate designed to target the post-proline cleavage capability of FAP.

e The "Z" Group: The N-terminal Benzyloxycarbonyl (Z) protecting group blocks
aminopeptidase activity. This renders the substrate resistant to DPPIV, which requires a free
N-terminus.

e The Specificity Challenge: While Z-Gly-Pro-MNA blocks DPPIV, it is not specific to FAP
alone. Prolyl Endopeptidase (PREP/POP), a cytosolic enzyme often released during cell
lysis, also cleaves Z-Gly-Pro motifs.
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e The Solution: To achieve FAP specificity in complex biological samples (lysates, plasma),
this protocol incorporates a Differential Inhibition System using specific PREP inhibitors (e.g.,
Z-Pro-prolinal or KYP-2047).

Assay Principle

FAP hydrolyzes the peptide bond between the Proline residue and the MNA moiety. The
released 4-methoxy-2-naphthylamine (MNA) is highly fluorescent when excited at 340 nm.
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Figure 1: Enzymatic mechanism and specificity control strategy. Note that PREP interference
must be blocked to quantify FAP specifically.

Materials & Reagents
Core Reagents
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Component Specification Recommended Source

Z-Gly-Pro-MNA (Z-Gly-Pro-4- )
Substrate , Bachem / Sigma
methoxy-2-naphthylamide)

Recombinant Human FAPa ] ] )
FAP Control R&D Systems / Sino Biological
(rhFAP)

PREP Inhibitor Z-Pro-prolinal (or KYP-2047) Sigma / Tocris

. UAMC-1110 (Highly Selective) )
FAP Inhibitor MedChemExpress / Tocris
or Talabostat

4-Methoxy-2-naphthylamine ]
Standard Sigma
(Free MNA)

Buffer Systems

Standard Assay Buffer (Physiological):
e 50 mM Tris-HCI, pH 7.5

e 150 mM NacCl

e 1 mg/mL BSA (Stabilizer)

High-Salt Buffer (Optimization for Stability):

Note: Some protocols recommend high salt to stabilize the FAP dimer.

50 mM Tris-HCI, pH 7.5

1 M NacCl

1 mg/mL BSA[1][2]

Experimental Protocol
Phase 1: Preparation
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e Substrate Stock: Dissolve Z-Gly-Pro-MNA in dry DMSO to 20 mM. Store at -20°C in aliquots.

Avoid freeze-thaw cycles.
« Inhibitor Stocks:
o Z-Pro-prolinal (PREP inhibitor): 10 mM in DMSO.

o UAMC-1110 (FAP inhibitor): 10 uM in DMSO.

 MNA Standard Curve: Prepare a dilution series of free MNA (0 — 50 uM) in Assay Buffer to

convert RFU to pmol product.

Phase 2: Sample Setup (96-Well Black Plate)

To ensure data integrity, every biological sample should be run in three conditions:

Well Type Composition

Purpose

A: Total Activity Sample + Buffer

Measures FAP + PREP

activity.

Sample + Z-Pro-prolinal (10

B: FAP Specific
HM)

Blocks PREP. Signal is FAP

only.

Sample + UAMC-1110 (10 nM)

C: Background )
+ Z-Pro-prolinal

Blocks FAP & PREP. Non-

enzymatic noise.

Phase 3: Assay Workflow
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1. Sample Addition

Add 50 pL Sample (Lysate/Plasma)
to Black 96-well Plate

2. Inhibitor Pre-Incubation
Add 10 pL Inhibitors (PREP/FAP)
Incubate 15 min @ 37°C

l

3. Substrate Initiation
Add 40 pL Z-Gly-Pro-MNA
(Final Conc: 50-100 puM)

4. Kinetic Measurement
Read Ex 340 nm / Em 425 nm
Every 2 min for 60 min @ 37°C

Click to download full resolution via product page

Figure 2: Step-by-step assay workflow ensuring proper pre-incubation for inhibitor binding.

Detailed Steps:

Add Sample: Pipette 50 pL of recombinant enzyme (0.1-0.5 pg/mL) or biological sample
(diluted lysate) into wells.

Pre-Incubation: Add 10 pL of Assay Buffer (for Total Activity) or Inhibitor working solutions.
Incubate for 15 minutes at 37°C. This allows the inhibitors to effectively block PREP/FAP
active sites before substrate competition begins.

Substrate Addition: Dilute the 20 mM Z-Gly-Pro-MNA stock to 250 uM in Assay Buffer. Add
40 L to all wells (Final reaction concentration: 100 uM).

Read: Immediately place in a pre-heated (37°C) fluorescence microplate reader.
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o Excitation: 340 nm
o Emission: 425 nm

o Mode: Kinetic (Read every 1-2 minutes for 30-60 minutes).

Data Analysis & Calculation
Velocity Calculation ()

Determine the slope of the linear portion of the fluorescence curve (RFU/min) for each well.

Specific FAP Activity

Subtract the background and PREP activity to isolate FAP.

Note: If

, the sample contains negligible PREP activity (common in purified FAP, rare in tissue lysates).

Quantitative Conversion

Use the MNA Standard Curve slope (

in RFU/pmol) to calculate activity in Units (pmol/min).

Normalize to protein quantity (mg) to get Specific Activity (U/mg).

Troubleshooting & Optimization (Expertise Pillar)
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Issue

Probable Cause

Expert Solution

High Background (Well C)

Autofluorescence or Substrate

instability

MNA excites in the UV range
(340 nm), where many plastic
plates autofluoresce. Use
Quartz or UV-transparent
bottom plates. Ensure

substrate is fresh.

No Signal

Inactive Enzyme (Monomer)

FAP requires
homodimerization for activity.
Avoid reducing agents
(DTT/BME) in the final assay
buffer, as they can disrupt the

dimer interface.

Signal in "FAP Specific

Control

PREP Inhibitor Failure

Z-Pro-prolinal is reversible.
Ensure concentration is >10
WM. If using plasma,
endogenous esterases may
degrade inhibitors; add
inhibitor immediately before

use.

Low Sensitivity

Substrate Choice

Z-Gly-Pro-MNA is robust but
less sensitive than Z-Gly-Pro-
AMC (Ex 380/Em 460). If
signal is too low, switch to
AMC substrate, but maintain

the same inhibitor strategy.

References

e FAP vs PREP Specificity

o ldentification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl

Oligopeptidase.[3][4]

o Source:
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¢ Assay Buffer & Conditions

o Recombinant Human Fibroblast Activ

o Source:

« Inhibitor Characterization (UAMC-1110)

o UAMC-1110: A Highly Potent and Selective Inhibitor of FAP.[5]

o Source:

e Substrate Properties (MNA)

o Fluorogenic Substr

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12328978/docs#application-note-precision-
measurement-of-fap-alpha-activity-using-z-gly-pro-mna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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